Cas no 6766-43-4 ( )

• Product Name: &nbsp
• CAS No: 6766-43-4
• MF: C₃₀H₄₄O₈
• MW: 532.665570259094
• CID: 966596
• PubChem ID: 270061
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,16-dihydroxy-4,4,9,13,14-pentamethyl-17-(2,5,6-trihydroxy-6-methyl-3-oxoheptan-2-yl)-8,10,12,15,16,17-hexahydro-7H-cyclopenta[a]phenanthrene-3,11-dione
• 2,16,20,24,25-pentahydroxy-9,10,14-trimethyl-4,9-cyclo-9,10-secocholesta-2,5-diene-1,11,22-trione
• 2,16-Dihydroxy-4,4,9,14-tetramethyl-17-(1,4,5-trihydroxy-1,5-dimethyl-2-oxohexyl)estra-1,5-diene-3,11-dione
• AC1L6NS9
• AC1Q5GXJ
• AR-1D0017
• Cucurbitacin J
• Cucurbitacin K
• NSC112166
• NCI60_000265
• 2,16-dihydroxy-4,4,9,13,14-pentamethyl-17-(1,4,5-trihydroxy-1,5-dimethyl-2-oxo-hexyl)-8,10,12,15,16,17-hexahydro-7H-cyclopenta[a]phenanthrene-3,11-dione
• DTXSID20987026
• NS00094069
• 6766-43-4
• NSC-112166
• CHEMBL1984707
• 5979-41-9
•  

• Inchi： 1S/C30H44O8/c1-25(2)15-9-10-19-27(5)13-18(32)23(30(8,38)21(34)12-20(33)26(3,4)37)28(27,6)14-22(35)29(19,7)16(15)11-17(31)24(25)36/h9,11,16,18-20,23,31-33,37-38H,10,12-14H2,1-8H3
• InChI Key： FBGLZDYMEULGSX-UHFFFAOYSA-N
• SMILES： OC1CC2(C)C3CC=C4C(C)(C)C(C(=CC4C3(C)C(CC2(C)C1C(C(CC(C(C)(C)O)O)=O)(C)O)=O)O)=O

Computed Properties

• Exact Mass: 532.30372
• Monoisotopic Mass: 532.30361836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 152.36
• LogP: 2.81420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins